Cas no 62569-70-4 (Bisnor-C-alkaloid H mono-N-oxide)

Bisnor-C-alkaloid H mono-N-oxide structure
62569-70-4 structure
Product name:Bisnor-C-alkaloid H mono-N-oxide
CAS No:62569-70-4
MF:C38H40N4O
MW:568.750409126282
CID:2064411
PubChem ID:86278650

Bisnor-C-alkaloid H mono-N-oxide Chemical and Physical Properties

Names and Identifiers

    • Bisnor-C-alkaloid H mono-N-oxide
    • Bisnordihydrotoxiferine di-N-oxide
    • Dihydronortoxiferine N-oxide
    • 62569-70-4
    • Toxiferine I, 4,4'-didemethyl-18,18'-dideoxy-, 4-oxide
    • Inchi: InChI=1S/C38H40N4O/c1-3-23-19-39-15-13-37-29-9-5-7-11-31(29)40-21-28-26-18-34-38(14-16-42(34,43)22-24(26)4-2)30-10-6-8-12-32(30)41(36(28)38)20-27(35(37)40)25(23)17-33(37)39/h3-12,20-21,25-26,33-36H,13-19,22H2,1-2H3
    • InChI Key: RICXRSDOHGUSIC-UHFFFAOYSA-N
    • SMILES: C\C=C1\CN2CCC34C2CC1\C1=C/N2C5\C(=C/N(C31)c1ccccc41)C1CC3C5(CCN3(=O)C\C1=C\C)c1ccccc21 |c:13,17|

Computed Properties

  • Exact Mass: 568.32021191Da
  • Monoisotopic Mass: 568.32021191Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 0
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 27.8Ų

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